Cas no 1353974-30-7 (2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide)

• Product Name: 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide
• CAS No: 1353974-30-7
• MF: C₁₇H₂₇N₃O
• MW: 289.41578412056
• CID: 2156487
• Update Time: 2025-11-01

2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(1-benzyl-piperidin-3-yl)-n-isopropyl-acetamide
• 2-Amino-N-(1-benzylpiperidin-3-yl)-N-isopropylacetamide
• (R)-2-Amino-N-(1-benzylpiperidin-3-yl)-N-isopropylacetamide
• (S)-2-Amino-N-(1-benzylpiperidin-3-yl)-N-isopropylacetamide
• AM93926
• 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide

• Inchi： 1S/C17H27N3O/c1-14(2)20(17(21)11-18)16-9-6-10-19(13-16)12-15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13,18H2,1-2H3
• InChI Key： MSXANNZUDCQRGW-UHFFFAOYSA-N
• SMILES： O=C(CN)N(C(C)C)C1CN(CC2C=CC=CC=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 326
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide

Comprehensive Overview of 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide (CAS No. 1353974-30-7)

2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide (CAS No. 1353974-30-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of acetamide derivatives, which are known for their versatile applications in drug discovery and development. With its unique structural features, including a benzyl-piperidinyl moiety and an isopropyl group, this molecule exhibits potential for modulating biological pathways, making it a subject of interest for researchers.

The molecular formula of 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide is C₁₇H₂₇N₃O, and its molecular weight is approximately 289.42 g/mol. The presence of both amino and amide functional groups in its structure contributes to its reactivity and potential interactions with biological targets. Researchers often explore such compounds for their ability to act as enzyme inhibitors or receptor modulators, which are critical in the development of new therapeutic agents.

One of the key reasons for the growing interest in 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide is its potential role in central nervous system (CNS) drug development. The piperidine scaffold is a common feature in many CNS-active drugs, and the addition of the benzyl group may enhance blood-brain barrier permeability. This makes the compound a promising candidate for addressing neurological disorders, a hot topic in modern pharmacology.

In addition to its pharmaceutical applications, 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide is also studied for its chemical synthesis and structure-activity relationships (SAR). Understanding how structural modifications affect biological activity is crucial for optimizing drug candidates. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as computational models can predict their binding affinities and pharmacokinetic properties.

The synthesis of 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide typically involves multi-step organic reactions, including amide coupling and reductive amination. These processes require careful control of reaction conditions to ensure high yield and purity. Researchers often employ advanced analytical techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the structure and purity of the final product.

From a commercial perspective, the demand for 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide is driven by its potential applications in drug discovery and medicinal chemistry. Pharmaceutical companies and research institutions are increasingly sourcing high-quality intermediates like this compound to accelerate their R&D efforts. The global market for such specialized chemicals is expected to grow, fueled by advancements in personalized medicine and targeted therapies.

Safety and handling of 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide are also important considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Researchers should consult the material safety data sheet (MSDS) for detailed guidelines on storage and handling.

In conclusion, 2-Amino-N-(1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide (CAS No. 1353974-30-7) is a compound of significant interest in the fields of pharmaceutical research and medicinal chemistry. Its unique structure and potential biological activities make it a valuable tool for scientists exploring new therapeutic avenues. As the demand for innovative drug candidates continues to rise, compounds like this will play a pivotal role in shaping the future of medicine.